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Compound of Interest

Compound Name: Aromaticin

Cat. No.: B1209679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aromaticin is a naturally occurring sesquiterpenoid lactone, a class of compounds known for

their diverse and potent biological activities. Isolated from various plant species, including

those of the Helenium and Inula genera, Aromaticin has attracted significant interest within the

scientific community. Its chemical structure, characterized by a complex fused ring system and

reactive functional groups, underpins its notable anti-inflammatory and potential anticancer

properties. This technical guide provides an in-depth overview of the physical and chemical

properties of Aromaticin, its mechanisms of action at the cellular level, and detailed protocols

for its study. Due to the limited availability of specific physical property data for Aromaticin,

data for the structurally similar and well-studied sesquiterpene lactone, Helenalin, is provided

as a reference.

Physical and Chemical Properties
The physicochemical properties of Aromaticin and the related compound Helenalin are crucial

for their handling, formulation, and an understanding of their biological activity. A summary of

these properties is presented below.
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Property Value (Aromaticin)
Value (Helenalin - for
reference)

Molecular Formula C₁₅H₁₈O₃ C₁₅H₁₈O₄[1][2]

Molecular Weight 246.30 g/mol 262.3 g/mol [2][3]

Melting Point Data not available 167-168 °C[1][4]

Boiling Point Data not available 473-474 °C (estimated)[4]

Solubility Data not available

Slightly soluble in water

(approx. 0.2 mg/mL in PBS, pH

7.2); Soluble in ethanol,

DMSO, and

dimethylformamide (approx. 20

mg/mL); Soluble in chloroform

and hot benzene.[1][2][3]

Appearance Data not available White to off-white solid[5]

CAS Number 5945-42-6 6754-13-8[2][3]

Biological Activity and Mechanisms of Action
Aromaticin exhibits significant biological effects, primarily as an anti-inflammatory and

anticancer agent. Its mechanism of action is largely attributed to its ability to modulate key

signaling pathways involved in inflammation and cell survival.

Anti-Inflammatory Activity: Inhibition of the NF-κB
Pathway
The anti-inflammatory properties of Aromaticin and related sesquiterpene lactones are

predominantly mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling

pathway.[6] NF-κB is a critical transcription factor that regulates the expression of numerous

pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.

The proposed mechanism involves the direct alkylation of the p65 subunit of the NF-κB

heterodimer by the α-methylene-γ-lactone moiety of the sesquiterpene lactone.[7] This covalent
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modification, specifically targeting a cysteine residue (Cys38) in the DNA-binding domain of

p65, sterically hinders the transcription factor from binding to its cognate DNA sequences in the

promoter regions of target genes.[7] This action effectively blocks the transcription of pro-

inflammatory mediators, thereby attenuating the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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